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4-Iodo-6-phenylthieno[2,3-

d]pyrimidine

CAS No.: 718615-92-0

Cat. No.: B2569344

Get Quote

Abstract & Introduction
The thienopyrimidine scaffold has emerged as a critical bioisostere for quinazolines and

purines in kinase inhibitor discovery (e.g., EGFR, VEGFR, and PI3K inhibitors).[1] Specifically,

4-Iodo-6-phenylthieno[2,3-d]pyrimidine serves as a high-value intermediate.[1] The C4-

iodine moiety acts as a reactive "handle" for palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Sonogashira), allowing rapid diversification of the scaffold.

However, the synthesis of this intermediate often involves the conversion of a lactam (4-oxo) to

a chloride, followed by iodination, or direct iodination.[1] Incomplete conversion or hydrolysis

can lead to impurities that are difficult to distinguish by UV-Vis alone.

This guide provides a definitive protocol for the structural validation of 4-Iodo-6-
phenylthieno[2,3-d]pyrimidine using Nuclear Magnetic Resonance (NMR) and High-

Resolution Mass Spectrometry (HRMS), focusing on the unique spectroscopic signatures of the

iodine atom and the thieno-fused core.
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Structural Context & Analytical Challenges
The Molecule[2][3][4][5][6][7]

Chemical Formula: C₁₂H₇IN₂S[1]

Molecular Weight: 338.17 g/mol [1]

Monoisotopic Mass: 337.935[1]

Critical Analytical Challenges
The "Heavy Atom" Effect (NMR): The iodine atom at position C4 exerts a shielding effect

(spin-orbit coupling) on the attached carbon, causing an anomalous upfield shift in ¹³C NMR

that often confuses automated assignment software.[1]

Labile C-I Bond (MS): In electrospray ionization (ESI), the C-I bond is relatively weak.[1]

High source fragmentation voltages can strip the iodine, leading to a spectrum dominated by

the [M-I]⁺ fragment rather than the molecular ion.[1]

Solubility: The planar, lipophilic nature of the 6-phenylthienopyrimidine core leads to

aggregation in non-polar solvents, broadening NMR signals.[1]

Analytical Workflow
The following logic gate ensures that only high-purity material proceeds to biological screening

or further synthesis.
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Figure 1: Step-by-step analytical decision tree for validating halogenated thienopyrimidines.
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Protocol A: Mass Spectrometry (LC-MS/HRMS)[1]
Objective: Confirm molecular weight and isotopic purity. Distinguish from the 4-chloro analog

(common impurity).

Method Parameters
Instrument: Q-TOF or Orbitrap (preferred for HRMS); Single Quad (acceptable for routine

check).[1]

Ionization: ESI Positive Mode (ESI+).[1]

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

Mobile Phase:

A: Water + 0.1% Formic Acid (FA).[1]

B: Acetonitrile + 0.1% FA.[1]

Note: Formic acid is essential to protonate the pyrimidine nitrogens.

Gradient: 5% B to 95% B over 5 minutes.

Data Interpretation Guide
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Feature Observation Explanation

Parent Ion [M+H]⁺ 338.94 ± 0.05 Da Protonated molecular ion.

Isotope Pattern Single dominant peak

Iodine is monoisotopic (¹²⁷I).[1]

Unlike Chlorine (3:1 ratio of

M:M+2) or Bromine (1:1),

Iodine shows no M+2 peak.[1]

Fragmentation m/z 212.0

Loss of Iodine radical/atom

([M+H - I]⁺).[1] This is the base

peak if fragmentation energy is

too high.

Common Impurity m/z ~247 (Cl-analog)

If 4-chloro precursor remains,

you will see a characteristic 3:1

isotopic split at 247/249.[1]

Critical Warning: If you observe only m/z 212, lower the "Fragmentor Voltage" or "Cone

Voltage" immediately. The C-I bond is weak; "in-source fragmentation" can mimic a de-

iodinated impurity.

Protocol B: NMR Spectroscopy
Objective: Structural elucidation and confirmation of regiochemistry (phenyl vs. iodine

positions).

Sample Preparation[6][8]
Solvent:DMSO-d6 is strongly recommended.

Reasoning: Thienopyrimidines are planar and stack in solution.[1] CDCl₃ often yields

broad peaks due to poor solubility and stacking.[1] DMSO disrupts aggregation, yielding

sharp singlets.[1]

Concentration: 5–10 mg in 600 µL.[1]

¹H NMR Analysis (Expected Shifts in DMSO-d6)
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Position Type Shift (δ ppm) Multiplicity
Diagnostic
Note

H-2 Pyrimidine 8.80 – 9.00 Singlet (1H)

Most deshielded

proton. Located

between two

nitrogens.[1][2][3]

H-5 Thiophene 7.80 – 8.10 Singlet (1H)

Diagnostic for

the thieno-ring.

Confirmation of

6-phenyl

substitution (if H-

6 were present,

this would be a

doublet).[1]

Ph-o Phenyl (ortho) 7.60 – 7.80
Doublet/Multiplet

(2H)

Correlates to H-5

in NOESY.[1]

Ph-m/p
Phenyl

(meta/para)
7.40 – 7.60 Multiplet (3H)

Overlapping

aromatic region.

[1]

¹³C NMR Analysis (The "Iodine Effect")
The most critical validation step is locating the carbon attached to the Iodine (C-4).

The Heavy Atom Effect: Iodine has a large electron cloud that causes spin-orbit coupling,

shielding the attached carbon nucleus.

The Shift: While a typical aromatic C-Cl or C-O shift is downfield (150–170 ppm), the C-I

carbon (C-4) will appear significantly upfield, typically between 100 – 115 ppm.[1]

Validation: If you see a quaternary carbon signal >150 ppm assigned to C-4, the compound

is likely the 4-chloro analog or the 4-oxo (lactam) hydrolysis product, not the iodide.

Key ¹³C Signals:
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C-2 (N=CH-N): ~154 ppm.[1]

C-6 (Thiophene-Ph): ~145 ppm.[1]

C-4 (C-I):~108 - 115 ppm (Look for this first!)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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